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Compound of Interest

Compound Name: Vat Black 9

Cat. No.: B1171664

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lightfastness of Vat Black 9 with other
common black dyes, supported by experimental data validated against ISO standards. The
information herein is intended to assist researchers and scientists in selecting the appropriate
dye for applications where high lightfastness is a critical parameter.

Comparative Analysis of Lightfastnhess

The lightfastness of textile dyes is a critical measure of their ability to resist fading upon
exposure to light. The internationally recognized standard for this evaluation is ISO 105-B02,
which uses a 1-8 Blue Wool scale, with 8 indicating the highest fastness.

Vat dyes are well-regarded for their excellent durability and resistance to fading. Vat Black 9, in
particular, demonstrates superior lightfastness, making it a preferred choice for textiles
requiring long-term color stability, such as outdoor apparel and workwear.[1] In contrast, other
classes of black dyes, while offering advantages in other areas like cost or ease of application,
generally exhibit lower resistance to light degradation.

Below is a summary of the lightfastness ratings for Vat Black 9 and other commonly used
black dyes, according to the ISO 105-B02 standard.
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Lightfastness

Dye Name C.l. Name Dye Class Rating (ISO 105-
B02)

Vat Black 9 65230 Vat 6-7

Sulphur Black 1 53186 Sulphur 5

Reactive Black 5 20505 Reactive 4-5[2]

Direct Black 22 35435 Direct 4

Experimental Protocol: ISO 105-B02 Lightfastness
Test

The following is a detailed methodology for conducting a lightfastness test in accordance with
the ISO 105-B02 standard.[3][4][5][6]

1. Principle:

A textile specimen is exposed to an artificial light source, under controlled conditions,
simultaneously with a set of blue wool references.[5] The lightfastness of the specimen is
assessed by comparing the change in its color with the change in color of the blue wool
references.[5]

2. Apparatus:
o Lightfastness Tester: Equipped with a xenon arc lamp as the light source.[4]

o Optical and Heat Filters: To ensure the spectral distribution of the light source is
representative of natural daylight (D65) and to reduce infrared radiation.[5]

o Black Standard Thermometer (BST) or Black Panel Thermometer (BPT): For monitoring the
temperature within the exposure chamber.

o Specimen Holders: To mount the test specimens and blue wool references.

e Opaque Masks: To cover a portion of the specimens and references for comparison.
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Blue Wool References: A set of eight standardized blue wool fabrics (No. 1 to 8), where No.
1 has the lowest and No. 8 has the highest lightfastness.[5]

Grey Scale for Assessing Change in Colour: A standard scale used to visually assess the
degree of fading.

. Test Procedure:

Specimen Preparation: Cut a specimen of the textile to be tested to the dimensions required
by the specimen holder.

Mounting: Mount the test specimen and a set of blue wool references on the specimen
holders. A portion of both the specimen and the references should be covered with an
opaque mask to serve as an unexposed original for comparison.

Exposure Conditions: Place the mounted specimens in the lightfastness tester. The test is
conducted under controlled conditions of temperature, humidity, and irradiance. The specific
conditions should be chosen based on the intended end-use of the textile.

Exposure: Expose the specimens and the blue wool references to the light from the xenon
arc lamp. The duration of the exposure is determined by the fading of the blue wool
references.

Assessment: Periodically inspect the specimens and the blue wool references. The
lightfastness rating is determined by identifying which blue wool reference shows a similar
degree of fading to the test specimen. The assessment should be made by comparing the
exposed and unexposed parts of the specimen and the references against the Grey Scale
for Assessing Change in Colour.

4. Evaluation:

The lightfastness is assigned a numerical rating from 1 to 8, corresponding to the number of
the blue wool reference that exhibits the same degree of color change as the test specimen. A
higher number indicates better lightfastness.

Experimental Workflow Diagram
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ISO 105-B02 Lightfastness Testing Workflow
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Caption: 1ISO 105-B02 Experimental Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1171664?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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